3-fluoro-1H-pyrazol-4-amine
Overview
Description
3-Fluoro-1H-pyrazol-4-amine (3F-1H-P4A) is an organic compound belonging to the pyrazolamine family of compounds. It is a versatile organic compound that has been widely used in organic synthesis and other scientific research applications. 3F-1H-P4A is a structural analogue of pyrazolamine and has been used to study the structure-activity relationships of pyrazolamines.
Mechanism of Action
The mechanism of action of 3-fluoro-1H-pyrazol-4-amine is not fully understood. However, it is believed that the compound has a dual mechanism of action. It is thought that the fluoroalkyl substituents of 3-fluoro-1H-pyrazol-4-amine interact with the active sites of enzymes, thus inhibiting their activity. Additionally, 3-fluoro-1H-pyrazol-4-amine is believed to interact with G-protein coupled receptors, thus modulating their activity.
Biochemical and Physiological Effects
3-fluoro-1H-pyrazol-4-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of neurotransmitters, such as serotonin and dopamine. Additionally, 3-fluoro-1H-pyrazol-4-amine has been shown to modulate the activity of G-protein coupled receptors, which are involved in a variety of physiological processes, including the regulation of blood pressure, heart rate, and respiration.
Advantages and Limitations for Lab Experiments
The use of 3-fluoro-1H-pyrazol-4-amine in lab experiments has a number of advantages. It is relatively easy to synthesize, is relatively stable at room temperature, and is relatively inexpensive. Additionally, 3-fluoro-1H-pyrazol-4-amine has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of fluoroalkyl substituents on the activity of enzymes and G-protein coupled receptors.
However, there are also a number of limitations to the use of 3-fluoro-1H-pyrazol-4-amine in lab experiments. It is not always possible to predict the effects of 3-fluoro-1H-pyrazol-4-amine on a given system, and the compound can be toxic if not used properly. Additionally, 3-fluoro-1H-pyrazol-4-amine can be difficult to store and has a relatively short shelf life.
Future Directions
There are a number of potential future directions for the use of 3-fluoro-1H-pyrazol-4-amine. One potential direction is the use of 3-fluoro-1H-pyrazol-4-amine in drug design. The compound could be used to develop drugs that target specific enzymes or G-protein coupled receptors. Additionally, 3-fluoro-1H-pyrazol-4-amine could be used to develop drugs that target specific diseases, such as cancer or neurological disorders.
Another potential direction for the use of 3-fluoro-1H-pyrazol-4-amine is the development of new synthetic methods. The compound could be used as a starting material for the development of new synthetic routes for the synthesis of other organic compounds. Additionally, 3-fluoro-1H-pyrazol-4-amine could be used to develop new catalysts for organic synthesis.
Finally, 3-fluoro-1H-pyrazol-4-amine could be used in the development of new materials. The compound could be used as a building block for the synthesis of new materials with unique properties. Additionally, 3-fluoro-1H-pyrazol-4-amine could be used to develop new materials with unique optical, electronic, and magnetic properties.
Synthesis Methods
3-fluoro-1H-pyrazol-4-amine can be synthesized through a variety of methods, including a modified Suzuki coupling reaction. In this method, a palladium catalyst is used to activate the aryl halides and a base is used to activate the organoboronic acid. The reaction is carried out in a polar solvent, such as acetonitrile or dimethylformamide, and the reaction is typically complete within two hours.
Scientific Research Applications
3-fluoro-1H-pyrazol-4-amine has been used in a variety of scientific research applications. It has been used to study the structure-activity relationships of pyrazolamines, as well as to investigate the effects of fluoroalkyl substituents on the biological activity of pyrazolamines. Additionally, 3-fluoro-1H-pyrazol-4-amine has been used to investigate the effects of fluoroalkyl substituents on the pharmacokinetics of pyrazolamines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-1H-pyrazol-4-amine involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluoropyrazole", "hydrazine hydrate", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-fluoropyrazole (1.0 g, 0.01 mol) in ethanol (10 mL) and add hydrazine hydrate (1.2 g, 0.02 mol) and sodium hydroxide (0.4 g, 0.01 mol).", "Step 2: Heat the reaction mixture at reflux for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitated solid.", "Step 4: Wash the solid with ethanol and dry under vacuum to obtain 3-fluoro-1H-pyrazol-4-amine as a white solid (yield: 80%)." ] } | |
CAS RN |
73305-82-5 |
Product Name |
3-fluoro-1H-pyrazol-4-amine |
Molecular Formula |
C3H4FN3 |
Molecular Weight |
101.1 |
Purity |
95 |
Origin of Product |
United States |
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